Cas no 77470-76-9 (4-chloro-N-(2,6-dimethylphenyl)butanamide)

4-Chloro-N-(2,6-dimethylphenyl)butanamide is a chlorinated butanamide derivative featuring a 2,6-dimethylphenyl substituent. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as an intermediate in the preparation of more complex molecules. The presence of the chloro and amide functional groups allows for further chemical modifications, making it a versatile building block in medicinal chemistry applications. Its crystalline form and well-defined structure facilitate precise handling and characterization. The compound is typically handled under controlled conditions due to its reactivity, and its purity is critical for reproducible results in research and development settings.

4-chloro-N-(2,6-dimethylphenyl)butanamide structure

77470-76-9 structure

Product Name:4-chloro-N-(2,6-dimethylphenyl)butanamide

CAS No:77470-76-9

MF:C₁₂H₁₆ClNO

MW:225.714542388916

CID:564387

PubChem ID:2064070

Update Time:2025-06-23

4-chloro-N-(2,6-dimethylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

- Butanamide,4-chloro-N-(2,6-dimethylphenyl)-
- 4-Chloro-N-(2,6-dimethylphenyl)butanamide
- 4-CHLORO-N-(2,6-DIMETHYL-PHENYL)-BUTYRAMIDE
- SCHEMBL10993023
- DTXSID80366414
- CS-0219872
- 4-CHLORO-N~1~-(2,6-DIMETHYLPHENYL)BUTANAMIDE
- Z56413439
- EN300-05178
- CDA47076
- MFCD00128387
- AKOS000263409
- 77470-76-9
- 4-chloro-N-(2,6-dimethylphenyl)butanamide
- Inchi： 1S/C12H16ClNO/c1-9-5-3-6-10(2)12(9)14-11(15)7-4-8-13/h3,5-6H,4,7-8H2,1-2H3,(H,14,15)
- InChI Key： BDSZSYFXLCPIKE-UHFFFAOYSA-N
- SMILES： ClCCCC(NC1C(C)=CC=CC=1C)=O

Computed Properties

Exact Mass: 225.09218
Monoisotopic Mass: 225.092042
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 29.1

Experimental Properties

Density: 1.131
Boiling Point: 360.5°C at 760 mmHg
Flash Point: 171.8°C
Refractive Index: 1.557
PSA: 29.1

4-chloro-N-(2,6-dimethylphenyl)butanamide Pricemore >>

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TRC	C378603-50mg	4-chloro-N-(2,6-dimethylphenyl)butanamide	77470-76-9		50mg	$ 50.00	2022-04-01
TRC	C378603-100mg	4-chloro-N-(2,6-dimethylphenyl)butanamide	77470-76-9		100mg	$ 95.00	2022-04-01
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1PlusChem	1P008N6F-250mg	Butanamide,4-chloro-N-(2,6-dimethylphenyl)-	77470-76-9	95%	250mg	$149.00	2025-02-24
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